Cas no 168015-04-1 (2-Bromo-6-(hydroxymethyl)pyridin-3-ol)

2-Bromo-6-(hydroxymethyl)pyridin-3-ol is a versatile brominated pyridine derivative featuring both hydroxyl and hydroxymethyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of reactive bromine at the 2-position allows for further functionalization via cross-coupling reactions, while the hydroxymethyl and hydroxyl groups provide additional sites for derivatization or conjugation. This compound is particularly useful in the development of heterocyclic compounds, ligands, and biologically active molecules. Its well-defined structure and high purity make it suitable for research in medicinal chemistry and material science, where precise molecular modifications are critical.

2-Bromo-6-(hydroxymethyl)pyridin-3-ol structure

168015-04-1 structure

Product Name:2-Bromo-6-(hydroxymethyl)pyridin-3-ol

CAS No:168015-04-1

MF:C₆H₆BrNO₂

MW:204.021340847015

CID:1072032

PubChem ID:16044666

Update Time:2025-06-08

2-Bromo-6-(hydroxymethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-(hydroxymethyl)-3-pyridinol
- 2-bromo-6-(hydroxymethyl)pyridin-3-ol(WX191869)
- 2-Bromo-6-(hydroxymethyl)pyridin-3-ol
- 2-Bromo-3-hydroxy-6-hydroxymethylpyridine
- SCHEMBL1979099
- 2-bromo-6-hydroxymethylpyridin-3-ol
- 2-Bromo-6-(hydroxymethyl)pyridin-3-ol, AldrichCPR
- MFCD09702158
- FD-0107
- 2-bromo-6-hydroxymethyl-pyridin-3-ol
- 168015-04-1
- AKOS005072730
- AP-501/43408177
- A905117
- IHHFLQMZNYDGFS-UHFFFAOYSA-N
- CS-0320836
- F53642
- DS-016364
- 2-bromo-6-(hydroxyl methyl)pyridin-3-ol
- MDL： MFCD09702158
- Inchi： 1S/C6H6BrNO2/c7-6-5(10)2-1-4(3-9)8-6/h1-2,9-10H,3H2
- InChI Key： IHHFLQMZNYDGFS-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(CO)=N1)O

Computed Properties

Exact Mass: 202.95819g/mol
Monoisotopic Mass: 202.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Melting Point: 127-128°

2-Bromo-6-(hydroxymethyl)pyridin-3-ol Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

2-Bromo-6-(hydroxymethyl)pyridin-3-ol Pricemore >>

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